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Compound of Interest

Compound Name: 6-(Propan-2-yloxy)pyridin-3-amine

CAS No.: 52025-36-2

Cat. No.: B3143267

Get Quote

6-(Propan-2-yloxy)pyridin-3-amine, also known as 6-isopropoxypyridin-3-amine, is a

substituted aminopyridine that has emerged as a valuable building block in medicinal

chemistry. The aminopyridine moiety is a common feature in a wide range of biologically active

compounds, including numerous kinase inhibitors developed for targeted cancer therapies.[1]

[2] The strategic placement of a nucleophilic amino group and a tunable isopropoxy group on

the pyridine ring makes this compound a versatile synthon for constructing complex molecular

architectures, often through robust methodologies like palladium-catalyzed cross-coupling

reactions.[3]

However, its utility in synthesis is matched by a significant hazard profile. As a highly toxic and

irritating substance, the safe handling of 6-(Propan-2-yloxy)pyridin-3-amine is paramount to

ensuring researcher safety and experimental integrity. This guide moves beyond generic safety

data sheets to provide a detailed, field-proven framework for managing this chemical in a

research and development setting. It is structured to explain the causality behind safety

protocols, empowering scientists to build self-validating systems of safe laboratory practice.
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Section 1: Comprehensive Hazard Analysis and Risk
Mitigation
A thorough understanding of a compound's intrinsic hazards is the foundation of safe handling.

6-(Propan-2-yloxy)pyridin-3-amine presents multiple acute and chronic risks that necessitate

stringent controls.

Toxicological Profile
The primary danger of this compound lies in its high acute toxicity via multiple routes of

exposure. It is classified under GHS as Acute Toxicity, Category 3 for oral, dermal, and

inhalation routes. This classification indicates that even small quantities can be toxic if

swallowed, inhaled, or absorbed through the skin. Furthermore, it may cause damage to

unspecified organs through prolonged or repeated exposure (Specific Target Organ Toxicity -

Repeated Exposure, Category 2).

The compound is also a significant irritant, classified as causing serious eye irritation (Category

2A) and skin irritation (Category 2). Inhalation may also lead to respiratory irritation (Specific

Target Organ Toxicity - Single Exposure, Category 3).[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b3143267/docs?utm_src=pdf-body#introduction-a-privileged-scaffold-in-modern-drug-discovery
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71560108.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation

STOT - Repeated Exposure Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

STOT: Specific Target Organ

Toxicity

Physicochemical Hazards
While not highly flammable, 6-(Propan-2-yloxy)pyridin-3-amine is combustible. A critical,

often overlooked hazard is its potential to form explosive mixtures with air upon intense

heating. Its vapors are heavier than air and can spread along floors, potentially reaching distant

ignition sources. For the solid form, if finely distributed and whirled up, a dust explosion

potential may be assumed.

Risk Assessment Workflow
Before any new project or procedure involving this compound, a formal risk assessment is

mandatory. The following workflow should be adopted to ensure all hazards are identified and

controlled.
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Caption: Risk assessment workflow for handling hazardous compounds.
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Section 2: Key Physicochemical Properties
Understanding the physical properties of 6-(Propan-2-yloxy)pyridin-3-amine is crucial for

designing safe handling procedures. Its melting point is particularly noteworthy, as it suggests

the compound may be encountered as a low-melting solid or a liquid, depending on ambient

laboratory conditions.

Property Value Source

CAS Number 52025-36-2 [4][5][6]

Molecular Formula C₈H₁₂N₂O [7]

Molecular Weight 152.19 g/mol [7]

Appearance Brown to black liquid or solid [4]

Melting Point 60 - 63 °C (140 - 145 °F)

Boiling Point 248 °C (478 °F)

The relatively low melting point necessitates a handling protocol that can accommodate both

solid and liquid phases. If handled as a solid, care must be taken to avoid generating dust. If

handled as a liquid, its vapor pressure, while not high, still presents an inhalation risk due to the

compound's high toxicity.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)
Given the compound's hazard profile, a multi-layered approach to protection, prioritizing

engineering controls, is essential. This follows the established hierarchy of controls to minimize

reliance on human behavior alone.
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Caption: Hierarchy of controls, prioritizing engineering solutions.

Mandatory Engineering Controls
Chemical Fume Hood: All handling of 6-(Propan-2-yloxy)pyridin-3-amine, including

weighing, transfers, and reactions, must be performed inside a certified chemical fume hood.
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This is the primary engineering control to prevent inhalation of toxic dust or vapors.

Ventilation: The laboratory must have sufficient general ventilation to ensure any fugitive

emissions are diluted and exhausted.[8]

Personal Protective Equipment (PPE) Protocol
PPE is the last line of defense and must be worn at all times when handling this compound.

Hand Protection: Wear robust chemical-resistant gloves. Standard nitrile gloves may offer

splash protection but should be changed immediately upon contamination. For extended

handling, consider double-gloving or using thicker gloves like neoprene.

Eye and Face Protection: Chemical safety goggles and a face shield are required.[8]

Goggles protect against splashes, while the face shield provides an additional barrier for the

entire face.

Body Protection: A flame-retardant lab coat is essential. An additional chemical-resistant

apron should be worn when handling larger quantities or when there is a significant risk of

splashes.[8]

Respiratory Protection: For routine operations within a functioning fume hood, respiratory

protection is not typically required. However, in the event of a spill or failure of engineering

controls, a NIOSH-approved respirator with organic vapor cartridges is necessary.[8]

Section 4: Standard Operating Procedures (SOPs)
for Handling
The following protocols are designed to be self-validating systems, where the "why" behind

each step reinforces safe practice.

SOP: Weighing and Aliquoting
Preparation: Don all required PPE. Designate a specific area within the fume hood for

weighing. Place a plastic-backed absorbent liner on the work surface to contain any minor

spills.
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Tare Container: Place a clean, tared secondary container (e.g., a beaker) on the analytical

balance inside the fume hood.

Dispensing: Carefully open the main container. Using a clean spatula or pipette, transfer the

approximate required amount of the compound into a smaller, sealable vial (the primary

container). Avoid generating dust by making slow, deliberate movements. If the compound is

liquid, use a pipette.

Weighing: Seal the primary container. Remove it from the balance, then place the sealed

primary container on the balance to obtain the precise weight. This "weighing by difference"

method prevents contamination of the balance with a highly toxic substance.

Cleanup: Tightly seal the main stock bottle. Wipe down the spatula/pipette with a solvent-

moistened cloth (e.g., ethanol) inside the hood, disposing of the cloth into a designated solid

hazardous waste container.

SOP: Solution Preparation
Setup: In the fume hood, place a stir plate and a flask appropriately sized for the final

solution volume.

Solvent Addition: Add the desired solvent to the flask first. This minimizes the risk of

splashing the neat, toxic compound.

Compound Addition: Carefully add the pre-weighed 6-(Propan-2-yloxy)pyridin-3-amine to

the solvent in the flask.

Dissolution: Add a magnetic stir bar and begin stirring. If necessary, gently warm the solution,

but do not heat aggressively to avoid creating vapors. Ensure the flask is loosely capped or

equipped with a drying tube to prevent pressure buildup.

Storage: Once dissolved, transfer the solution to a clearly labeled, sealed container for

storage or immediate use.

Section 5: Storage and Chemical Incompatibility
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Proper storage is critical for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.

[9] The recommended storage temperature is between 2-8°C.[4][9] The storage location

should be a designated, locked cabinet for toxic chemicals to restrict access to authorized

personnel only.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[8][10]

The amine group is basic and will react exothermically with strong acids. As an amine, it can

also react with aldehydes, ketones, and epoxides.[8] These incompatibilities are rooted in the

nucleophilic nature of the amino group and its potential for oxidation.

Section 6: Emergency Response Protocols
Rapid and correct response to an emergency can significantly mitigate harm.
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Emergency Situation Response Protocol

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.[11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[11]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[11]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give two glasses of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Small Spill

Evacuate the area. Wearing full PPE, cover the

spill with an inert absorbent material (e.g.,

vermiculite, sand). Sweep up the material and

place it in a sealed, labeled container for

hazardous waste disposal.[10]

Fire

Evacuate the lab. Use a dry chemical, CO₂, or

water spray extinguisher. Firefighters must wear

self-contained breathing apparatus and full

protective clothing.[10]

Section 7: Waste Management and Decontamination
All waste streams containing 6-(Propan-2-yloxy)pyridin-3-amine are considered hazardous.
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Waste Disposal: Dispose of all solid and liquid waste in clearly labeled, sealed hazardous

waste containers. Do not mix with incompatible waste streams. Arrange for disposal via an

approved waste disposal plant.

Decontamination: Decontaminate all glassware by rinsing with a suitable organic solvent

(e.g., ethanol or acetone) in the fume hood. Collect the rinsate as hazardous waste. After the

initial solvent rinse, glassware can be washed with soap and water. Decontaminate work

surfaces in the fume hood by wiping with a solvent-moistened towel, disposing of the towel

as solid hazardous waste.

Conclusion
6-(Propan-2-yloxy)pyridin-3-amine is a potent tool for drug discovery, but its utility demands a

commensurate level of respect for its hazards. By integrating a deep understanding of its

chemical properties with robust engineering controls, stringent PPE protocols, and detailed

standard operating procedures, researchers can handle this compound safely and effectively.

The principles outlined in this guide—risk assessment, control implementation, and emergency

preparedness—form a comprehensive safety system that protects the most valuable asset in

any laboratory: the scientist.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial
Activities - PMC [pmc.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. 6-(PROPAN-2-YLOXY)PYRIDIN-3-AMINE | 52025-36-2 [amp.chemicalbook.com]

5. 6-(PROPAN-2-YLOXY)PYRIDIN-3-AMINE | 52025-36-2 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b3143267/docs?utm_src=pdf-body#introduction-a-privileged-scaffold-in-modern-drug-discovery
https://www.benchchem.com/product/b3143267?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10212683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10212683/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_6_Chloropyridin_3_amine_Derivatives_and_Analogs_for_Researchers_and_Drug_Development_Professionals.pdf
https://www.benchchem.com/pdf/Application_of_6_Bromopyridin_3_amine_in_the_Synthesis_of_Pharmaceutical_Intermediates.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71560108.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71560108.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3143267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. alchempharmtech.com [alchempharmtech.com]

7. PubChemLite - 52025-36-2 (C8H12N2O) [pubchemlite.lcsb.uni.lu]

8. spectrumchemical.com [spectrumchemical.com]

9. file.bldpharm.com [file.bldpharm.com]

10. fishersci.com [fishersci.com]

11. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Introduction: A Privileged Scaffold in Modern Drug
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3143267/docs#introduction-a-privileged-scaffold-in-
modern-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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